Cas no 188194-66-3 ( )

  structure
  structure
Product Name: 
CAS No:188194-66-3
MF:C9H7F3O3
MW:220.145293474197
MDL:MFCD27665747
CID:874928
PubChem ID:45080666
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)- (9CI)
    •  
    • MDL： MFCD27665747
    • Inchi： 1S/C9H7F3O3/c1-15-7-4-5(2-3-6(7)13)8(14)9(10,11)12/h2-4,13H,1H3
    • InChI Key： GBAYRMSYCBVSFS-UHFFFAOYSA-N
    • SMILES： FC(C(C1C=CC(=C(C=1)OC)O)=O)(F)F

Computed Properties

  • Exact Mass: 220.03471
  • Monoisotopic Mass: 220.03472857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1931188-1g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
 188194-66-3
1g
 $884.0 2023-09-17
Enamine
EN300-1931188-5g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
 188194-66-3
5g
 $2566.0 2023-09-17
Enamine
EN300-1931188-10g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
 188194-66-3
10g
 $3807.0 2023-09-17
Enamine
EN300-1931188-0.05g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
 188194-66-3
0.05g
 $744.0 2023-09-17
Enamine
EN300-1931188-0.1g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
 188194-66-3
0.1g
 $779.0 2023-09-17
Enamine
EN300-1931188-0.25g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
 188194-66-3
0.25g
 $814.0 2023-09-17
Enamine
EN300-1931188-0.5g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
 188194-66-3
0.5g
 $849.0 2023-09-17
Enamine
EN300-1931188-1.0g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
 188194-66-3
1g
 $884.0 2023-06-02
Enamine
EN300-1931188-2.5g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
 188194-66-3
2.5g
 $1735.0 2023-09-17
Enamine
EN300-1931188-5.0g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
 188194-66-3
5g
 $2566.0 2023-06-02

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